Cas no 102036-28-2 (Protosappanin A)

Protosappanin A Properties

Names and Identifiers

• 6H-Dibenz[b,d]oxocin-7(8H)-one,3,10,11-trihydroxy-
• Protosappanin A
• 3,10,11-trihydroxy-6H-dibenzo[b,d]oxocin-7(8H)-one
• 6H-Dibenz(b,d)oxocin-7(8H)-one,3,10,11-trihydroxy
• Sappanol B
• 3,10,11-Trihydroxy-6H-dibenz[b,d]oxocin-7(8H)-one
• BCP29498
• Q27137541
• 3,10,11-trihydroxy-7,8-dihydro-6h-dibenz[b,d]oxocin-7-one
• DTXSID10144540
• CHEMBL447427
• 5,14,15-trihydroxy-8-oxatricyclo[10.4.0.02,7]hexadeca-1(16),2(7),3,5,12,14-hexaen-10-one
• PTA
• SCHEMBL168054
• MS-23852
• CS-0062799
• HY-113573
• AKOS040760044
• CHEBI:69202
• 102036-28-2
• 6H-Dibenz(b,d)oxocin-7(8H)-one, 3,10,11-trihydroxy-
• F82246
• 5,14,15-trihydroxy-8-oxatricyclo(10.4.0.02,7)hexadeca-1(16),2(7),3,5,12,14-hexaen-10-one
• DA-57166
• DTXCID7067031
• protosappanin A
• +Expand

• MDL： MFCD28397928
• InChIKey： MUKYVRVYBBYJSI-UHFFFAOYSA-N
• Inchi： 1S/C15H12O5/c16-9-1-2-11-12-6-14(19)13(18)4-8(12)3-10(17)7-20-15(11)5-9/h1-2,4-6,16,18-19H,3,7H2
• SMILES： O1C([H])([H])C(C([H])([H])C2=C([H])C(=C(C([H])=C2C2C([H])=C([H])C(=C([H])C1=2)O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 272.06800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 272.06847348 g/mol
• Heavy Atom Count: 20
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 87
• Molecular Weight: 272.25

Experimental Properties

• LogP: 1.97440
• PSA: 86.99000
• Refractive Index: 1.689
• Boiling Point: 613.1°Cat760mmHg
• Melting Point: 254-257 ºC
• Flash Point: 238.8°C
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether